Cas no 874842-09-8 (Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate)
Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate is a protected amine derivative of 1,4-diazepane, featuring a Boc (tert-butoxycarbonyl) protecting group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability during reactions, allowing selective manipulation of the primary amine functionality. Its structure, combining a diazepane core with a flexible aminobutyl side chain, makes it valuable for constructing complex heterocyclic systems. The product is typically used in peptide coupling, cross-coupling reactions, and as a precursor for further functionalization. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
874842-09-8 structure
Product Name:Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate
CAS No:874842-09-8
MF:C14H29N3O2
MW:271.398963689804
CID:4718098
PubChem ID:43251877
Update Time:2025-11-02
Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate
- Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate
-
- Inchi: 1S/C14H29N3O2/c1-14(2,3)19-13(18)17-10-6-9-16(11-12-17)8-5-4-7-15/h4-12,15H2,1-3H3
- InChI Key: KMUWHXMBBPHJKR-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCN(CCCCN)CC1)=O
Computed Properties
- Exact Mass: 271.226
- Monoisotopic Mass: 271.226
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8
Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B751180-10mg |
tert-Butyl 4-(4-Aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B751180-50mg |
tert-Butyl 4-(4-Aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B751180-100mg |
tert-Butyl 4-(4-Aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-177113-0.05g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 0.05g |
$212.0 | 2023-09-20 | |
| Enamine | EN300-177113-0.1g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 0.1g |
$317.0 | 2023-09-20 | |
| Enamine | EN300-177113-0.25g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 0.25g |
$452.0 | 2023-09-20 | |
| Enamine | EN300-177113-0.5g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 0.5g |
$713.0 | 2023-09-20 | |
| Enamine | EN300-177113-1.0g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 1g |
$914.0 | 2023-06-03 | |
| Enamine | EN300-177113-2.5g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 2.5g |
$1791.0 | 2023-09-20 | |
| Enamine | EN300-177113-5.0g |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate |
874842-09-8 | 80% | 5g |
$2650.0 | 2023-06-03 |
Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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